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For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth examination of the chemical kinetics, pathways, and

influencing factors involved in the decomposition of sodium percarbonate (SPC) in aqueous

solutions. The information presented is intended to serve as a technical resource for

professionals engaged in research and development where SPC is utilized as an oxidizing

agent, a source of hydrogen peroxide, or in controlled-release formulations.

Introduction to Sodium Percarbonate
Sodium percarbonate (SPC), with the chemical formula 2Na₂CO₃·3H₂O₂, is a crystalline adduct

of sodium carbonate and hydrogen peroxide.[1][2] It serves as a stable, solid source of

hydrogen peroxide, which is liberated upon dissolution in water.[3][4] This property makes SPC

a versatile and powerful oxidizing agent with widespread applications, including as a bleaching

agent in detergents, a disinfectant, and for environmental remediation such as water treatment.

[2][3][5] Its efficacy is intrinsically linked to the decomposition of its hydrogen peroxide

component, a process governed by a series of chemical reactions and environmental factors.

[2][4]

Core Decomposition Mechanism in Aqueous
Solution

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b081022?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Sodium_percarbonate
https://eureka.patsnap.com/report-evaluating-sodium-percarbonate-as-an-eco-friendly-catalyst
https://eureka.patsnap.com/blog/sodium-percarbonate-guide/
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-percarbonate
https://eureka.patsnap.com/report-evaluating-sodium-percarbonate-as-an-eco-friendly-catalyst
https://eureka.patsnap.com/blog/sodium-percarbonate-guide/
https://www.chemicalbook.com/article/application-of-sodium-peroxycarbonate.htm
https://eureka.patsnap.com/report-evaluating-sodium-percarbonate-as-an-eco-friendly-catalyst
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-percarbonate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The decomposition of sodium percarbonate in water is not a single event but a multi-step

process. The mechanism can be delineated into three primary stages: dissociation,

establishment of an alkaline equilibrium, and the subsequent decomposition of hydrogen

peroxide.

Step 1: Dissociation Upon introduction to water, solid SPC rapidly dissolves and dissociates

into its constituent components: sodium carbonate (Na₂CO₃) and hydrogen peroxide (H₂O₂).[1]

[3][4]

2Na₂CO₃·3H₂O₂ (s) → 2Na₂CO₃ (aq) + 3H₂O₂ (aq)

Step 2: Alkaline Hydrolysis and Equilibrium The dissolved sodium carbonate undergoes

hydrolysis, creating an alkaline environment. A 1-3% aqueous solution of SPC typically exhibits

a pH between 10 and 11.[6][7] This alkalinity is critical as it facilitates the deprotonation of

hydrogen peroxide (a weak acid, pKa ≈ 11.7) to form the hydroperoxide anion (HO₂⁻).[8]

H₂O₂ (aq) + OH⁻ (aq) ⇌ HO₂⁻ (aq) + H₂O (l)

Step 3: Hydrogen Peroxide Decomposition The ultimate decomposition pathway involves the

reaction between undissociated hydrogen peroxide and the hydroperoxide anion, yielding

water and oxygen gas.[8] While the overall stoichiometry is simple, the mechanism is complex

and can proceed through both non-radical and radical pathways, often catalyzed by trace

impurities.[8]

H₂O₂ (aq) + HO₂⁻ (aq) → H₂O (l) + O₂ (g) + OH⁻ (aq)

The diagram below illustrates the fundamental pathway from solid SPC to its final

decomposition products in an aqueous environment.
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Caption: Overall decomposition pathway of Sodium Percarbonate in water.
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Factors Influencing Decomposition Kinetics
The stability of SPC in solution and the rate of its decomposition are highly sensitive to several

environmental and chemical factors.

pH: The decomposition rate is profoundly influenced by pH. The rate generally increases

with pH, reaching a maximum between pH 11.5 and 11.7, a range where the concentrations

of H₂O₂ and its reactive conjugate base, HO₂⁻, are approximately equal.[8][9] The alkalinity

provided by the co-dissolved sodium carbonate thus inherently promotes the decomposition

process.[5][10]

Temperature: As with most chemical reactions, an increase in temperature accelerates the

rate of decomposition.[6][10] The thermal decomposition of SPC is an exothermic process,

meaning it releases heat.[11][12]

Catalysts (Transition Metals): The presence of trace amounts of transition metal ions, such

as iron (Fe²⁺/Fe³⁺), copper (Cu²⁺), and manganese (Mn²⁺), can drastically increase the

decomposition rate.[6][9][13] These ions catalyze the breakdown of hydrogen peroxide, often

through the formation of highly reactive radical species like the hydroxyl radical (•OH), a

mechanism exploited in advanced oxidation processes (AOPs).[14]

Stabilizers: To enhance the shelf-life of solid SPC and control its reactivity in formulations,

stabilizers are often employed. These can include coating agents like sodium silicates or

borates that act as a physical barrier to moisture, or chelating agents that sequester catalytic

metal ions.[3][6]

The following diagram illustrates the logical relationship between these key factors and the rate

of decomposition.
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Influencing Factors

H₂O₂ Decomposition Rate

pH
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(max ~pH 11.6)
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Start: Kinetic Experiment

1. Prepare SPC solution
of known concentration

2. Set and maintain
constant temperature/pH

3. Withdraw aliquots
at timed intervals (t₀, t₁, t₂...)

4. Quench reaction
(e.g., with acid for titration)

5. Analyze [H₂O₂] using
a validated method

(e.g., Titration, Spectroscopy)

6. Record [H₂O₂] vs. Time

7. Plot data (e.g., ln[H₂O₂] vs. t)
and calculate rate constant (k)

End: Determine Rate Law
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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